N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide

• IUPAC Name: 3-[methyl(propyl)sulfamoyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C14H22N2O3S/c1-5-9-16(4)20(18,19)13-8-6-7-12(10-13)14(17)15-11(2)3/h6-8,10-11H,5,9H2,1-4H3,(H,15,17)
• InChI Key: BLAZAIAIXFGTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC(C)C
• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.40 g/mol

Description

N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide, also known as KN-62, is a potent and selective inhibitor of calmodulin-dependent protein kinase II (CaMKII) that has been extensively studied in scientific research. CaMKII is a crucial signaling molecule that is involved in various cellular processes, including learning and memory, synaptic plasticity, and cardiac function. KN-62 has been used to study the role of CaMKII in these processes and has shown promising results in various scientific studies.

Mechanism of Action

N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide acts as a competitive inhibitor of CaMKII by binding to the calmodulin-binding domain of the enzyme. This prevents the binding of calmodulin, which is necessary for the activation of CaMKII. As a result, N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide inhibits the phosphorylation of CaMKII substrates and downstream signaling pathways that are involved in various cellular processes.
Biochemical and Physiological Effects
N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to have several biochemical and physiological effects in scientific studies. For example, N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to inhibit the phosphorylation of CaMKII substrates, such as the AMPA receptor and synapsin, which are involved in synaptic plasticity and neurotransmitter release. N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has also been shown to inhibit the activity of CaMKII in cardiac tissue, which can lead to a decrease in heart rate and contractility.

Advantages and Limitations for Lab Experiments

One advantage of using N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide in lab experiments is its high selectivity for CaMKII. N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to have little or no effect on other protein kinases, such as protein kinase A and protein kinase C. This allows researchers to specifically study the role of CaMKII in various cellular processes without the interference of other signaling pathways.
One limitation of using N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide in lab experiments is its relatively low solubility in water. This can make it difficult to prepare stock solutions and can limit its use in certain experimental setups. Additionally, N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to have some off-target effects at high concentrations, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide in scientific research. One area of interest is the role of CaMKII in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to impair spatial memory in animal models, which may have implications for the treatment of Alzheimer's disease. Additionally, N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been shown to inhibit the activity of CaMKII in cardiac tissue, which may have implications for the treatment of heart disease.
Another future direction is the development of more potent and selective inhibitors of CaMKII. While N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been a valuable tool in scientific research, there is still a need for more potent and selective inhibitors that can be used in a wider range of experimental setups.
Conclusion
N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide, also known as N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide, is a potent and selective inhibitor of CaMKII that has been extensively studied in scientific research. N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been used to study the role of CaMKII in various cellular processes, including learning and memory, synaptic plasticity, and cardiac function. While N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has some limitations, it has been a valuable tool in scientific research and has provided insights into the role of CaMKII in various physiological processes.

Synthesis Methods

The synthesis of N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide involves several steps, starting with the reaction of 3-nitrobenzoyl chloride with isopropylamine to form N-isopropyl-3-nitrobenzamide. This compound is then reduced with iron powder and acetic acid to form N-isopropyl-3-aminobenzamide. The final step involves the reaction of N-isopropyl-3-aminobenzamide with methylpropylsulfonamide in the presence of triethylamine to form N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide.

Scientific Research Applications

N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been extensively used in scientific research to study the role of CaMKII in various cellular processes. For example, N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been used to investigate the role of CaMKII in learning and memory by inhibiting its activity in animal models. Studies have shown that N-isopropyl-3-{[methyl(propyl)amino]sulfonyl}benzamide can impair spatial memory and long-term potentiation, which are both processes that are dependent on CaMKII activity.